molecular formula C10H9LiO3 B6280646 lithium 4-phenyloxetane-2-carboxylate CAS No. 2248409-76-7

lithium 4-phenyloxetane-2-carboxylate

Cat. No. B6280646
CAS RN: 2248409-76-7
M. Wt: 184.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium 4-phenyloxetane-2-carboxylate (LPC) is an organic compound that is widely used in laboratory experiments for its unique properties. It is a white crystalline solid that is soluble in water, organic solvents, and other polar solvents. LPC has found a variety of applications from pharmaceuticals to organic synthesis. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for LPC.

Mechanism of Action

The mechanism of action of lithium compounds is complex and not fully understood. It’s believed that lithium’s therapeutic action may be due to a number of effects, ranging from inhibition of enzymes such as glycogen synthase kinase 3, inositol phosphatases, or modulation of glutamate receptors .

Safety and Hazards

Lithium compounds, including lithium 4-phenyloxetane-2-carboxylate, can be hazardous. They are highly reactive and can catch fire or explode if not handled properly . Lithium batteries are highly flammable and can pose serious safety risks .

Future Directions

The future of lithium compounds, including lithium 4-phenyloxetane-2-carboxylate, is promising. They are being extensively researched for their potential applications in various fields, including energy storage .

properties

{ "Design of the Synthesis Pathway": "The synthesis of lithium 4-phenyloxetane-2-carboxylate can be achieved through a two-step process. The first step involves the synthesis of 4-phenyloxetane-2-carboxylic acid, which is then converted to the lithium salt in the second step.", "Starting Materials": [ "Benzaldehyde", "Ethyl acetoacetate", "Sodium ethoxide", "Bromine", "Sodium hydroxide", "Lithium hydroxide" ], "Reaction": [ "Step 1: Synthesis of 4-phenyloxetane-2-carboxylic acid", "1. Benzaldehyde and ethyl acetoacetate are mixed in the presence of sodium ethoxide to form 4-phenyloxetane-2-carboxylic acid.", "2. The resulting product is purified through recrystallization.", "Step 2: Conversion to lithium salt", "1. 4-phenyloxetane-2-carboxylic acid is dissolved in a mixture of water and sodium hydroxide.", "2. Bromine is added to the solution to form the bromo derivative.", "3. Lithium hydroxide is added to the solution to form lithium 4-phenyloxetane-2-carboxylate.", "4. The product is purified through recrystallization." ] }

CAS RN

2248409-76-7

Product Name

lithium 4-phenyloxetane-2-carboxylate

Molecular Formula

C10H9LiO3

Molecular Weight

184.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.